N-[3-(difluoromethoxy)phenyl]-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H18F2N4OS/c18-16(19)24-14-5-3-4-13(12-14)21-17(25)23-10-8-22(9-11-23)15-6-1-2-7-20-15/h1-7,12,16H,8-11H2,(H,21,25)
• InChI Key: ORCCXFGGIWLWOS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=S)NC3=CC(=CC=C3)OC(F)F
• Molecular Formula: C17H18F2N4OS
• DSSTOX Substance ID: DTXSID501333601
• Molecular Weight: 364.4 g/mol
• Solubility: 2.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 488705-98-2

Description

N-[3-(difluoromethoxy)phenyl]-4-(2-pyridinyl)-1-piperazinecarbothioamide is a novel compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DFP-10825, and it is a piperazine-based derivative that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DFP-10825 is not fully understood, but studies have shown that it acts as an inhibitor of several key enzymes and proteins involved in cellular signaling pathways. Specifically, DFP-10825 has been shown to inhibit the activity of phosphodiesterase 5 (PDE5), a protein that plays a role in regulating blood flow and smooth muscle relaxation. Additionally, DFP-10825 has been shown to inhibit the activity of several kinases, including AKT and ERK, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects
DFP-10825 has been shown to have a wide range of biochemical and physiological effects. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. Additionally, DFP-10825 has been shown to have neuroprotective effects and may be effective in preventing or slowing the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DFP-10825 for lab experiments is its potency and specificity. Because it inhibits specific enzymes and proteins, it can be used to study specific cellular signaling pathways and their role in disease. Additionally, DFP-10825 has low toxicity and is relatively easy to synthesize, making it a cost-effective option for research. However, one limitation of DFP-10825 is that it has a short half-life in vivo, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on DFP-10825. One area of interest is its potential as a treatment for neurodegenerative diseases. Additional studies are needed to determine its effectiveness in animal models and to identify the specific mechanisms by which it exerts its neuroprotective effects. Another area of interest is its potential as a treatment for cancer. Studies are needed to determine its effectiveness in different types of cancer and to identify potential combination therapies that may enhance its antitumor activity. Finally, additional studies are needed to fully understand the mechanism of action of DFP-10825 and to identify other potential targets for this compound.

Scientific Research Applications

DFP-10825 has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been its potential as a therapeutic agent for various diseases. Studies have shown that DFP-10825 has potent antitumor activity and may be effective in the treatment of certain types of cancer. Additionally, DFP-10825 has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.